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Compound of Interest

Compound Name:
Bicyclo[2.1.1]hexan-1-amine

hydrochloride

CAS No.: 89676-79-9

Cat. No.: B3038752

Get Quote

CAS Number: 89676-79-9 Technical Classification: Saturated Bioisostere / Bridged Bicyclic

Amine

Executive Summary
Bicyclo[2.1.1]hexan-1-amine hydrochloride is a high-value saturated bioisostere used in

modern drug discovery to replace ortho-substituted phenyl rings.[1] As part of the "Escape from

Flatland" paradigm, this scaffold offers a rigid, three-dimensional geometry that mimics the

bond vectors of benzene while significantly increasing fraction sp³ (Fsp³). This substitution

often results in improved aqueous solubility, reduced lipophilicity (LogD), and enhanced

metabolic stability, making it a critical tool for optimizing lead compounds in oncology and

neurology pipelines.

Chemical Identity & Physicochemical Properties[2]
[3][4][5]
The following data characterizes the commercially available hydrochloride salt.
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Property Specification

Chemical Name Bicyclo[2.1.1]hexan-1-amine hydrochloride

Synonyms
1-Aminobicyclo[2.1.1]hexane HCl; 2,4-

Methanopentan-1-amine HCl

Molecular Formula C₆H₁₁N[2][3][4] · HCl

Molecular Weight 133.62 g/mol

Exact Mass (Free Base) 97.0891 Da

Appearance White to off-white crystalline solid

Solubility
High in Water, DMSO, Methanol; Low in DCM,

Hexanes

H-Bond Donors 3 (Ammonium form)

H-Bond Acceptors 0

Topological Polar Surface Area 26.02 Å²

CLogP (Free Base) ~1.2 (Estimated)

Mechanism of Action: The Bioisostere Logic
In medicinal chemistry, CAS 89676-79-9 is not a drug target but a structural effector. Its primary

function is to serve as a scaffold that maintains the binding geometry of an aromatic ring while

removing the liabilities associated with planarity.

Structural Mimicry
The bicyclo[2.1.1]hexane core is geometrically distinct from the more common

bicyclo[1.1.1]pentane (BCP). While BCP mimics para-phenyl substitution, the

bicyclo[2.1.1]hexane scaffold mimics ortho- or meta-substitution patterns. The "exit vectors"

(the angle between substituents) on the bridgehead carbons align closely with the 60° and 120°

angles found in substituted benzenes, allowing the molecule to fit into the same enzymatic

pockets.
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Pharmacokinetic Advantages
Solubility: The aliphatic cage disrupts crystal lattice energy more effectively than flat

aromatics and does not engage in

-

stacking, enhancing solubility.

Metabolic Stability: The bridgehead carbons are quaternary-like (no attached protons) or

sterically shielded, blocking common metabolic soft spots (e.g., CYP450 oxidation).

Visualization: Bioisostere Decision Logic
The following diagram illustrates the decision process for selecting this scaffold during Lead

Optimization.

Lead Compound Analysis

Identify Liability:
Poor Solubility or High Metabolic Clearance

Check Geometry:
Is the Phenyl ring ortho/meta substituted?

Target Aromatic Ring

Select Scaffold:
Bicyclo[2.1.1]hexane (CAS 89676-79-9)

Yes (Angle ~60-120°)

Is it para-substituted?

No

Optimized Lead:
+Fsp³, +Solubility, -LogD

Synthesis & Testing

Select Bicyclo[1.1.1]pentane
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Click to download full resolution via product page

Figure 1: Decision tree for implementing bicyclo[2.1.1]hexane as a phenyl bioisostere.

Synthesis & Manufacturing
The synthesis of the bicyclo[2.1.1]hexane core is thermodynamically challenging due to ring

strain.[5] Two primary methodologies are employed in the industry: [2+2] Photocycloaddition

(Classic) and Strain-Release Functionalization (Modern).

Method A: Intramolecular [2+2] Photocycloaddition
This is the traditional route to access the parent amine.

Precursor: 1,5-hexadien-3-one derivatives.[6]

Cyclization: Irradiation (UV light) promotes an intramolecular [2+2] cycloaddition to form the

bicyclo[2.1.1]hexan-2-one.

Functionalization: The ketone is converted to the amine via oxime formation and reduction,

or Schmidt/Curtius rearrangement of a corresponding acid.

Experimental Protocol: Strain-Release Synthesis
(Modern Analog)
Note: This protocol describes the generation of substituted analogs, which is the most common

application in drug discovery.

Objective: Synthesis of a 1-amino-substituted bicyclo[2.1.1]hexane from bicyclo[1.1.0]butane

(BCB).

Reagents:

Bicyclo[1.1.0]butyl sulfone (Electrophile)

Organolithium or Grignard reagent (Nucleophile)

Solvent: Anhydrous THF or Et₂O
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Procedure:

Step 1: Cool a solution of the BCB sulfone (1.0 equiv) in THF to -78°C under Argon.

Step 2: Dropwise add the organolithium reagent (1.1 equiv). The nucleophile attacks the

central bond of the BCB, triggering a strain-release rearrangement.

Step 3: Allow the reaction to warm to 0°C over 2 hours. The intermediate cyclizes to form

the bicyclo[2.1.1]hexane skeleton.

Step 4: Quench with saturated NH₄Cl. Extract with EtOAc.

Step 5: Purify via flash column chromatography (Silica, Hexane/EtOAc gradient).

Validation:

¹H NMR: Look for the disappearance of BCB bridgehead protons and the appearance of

the rigid methylene bridge signals (typically δ 1.5–2.5 ppm).

Synthesis Workflow Diagram
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Figure 2: Synthetic pathway from acyclic diene to the target amine salt.

Supply Chain & Sourcing
Due to the specialized nature of this building block, it is primarily sourced from vendors

specializing in unique scaffolds and Fsp³-rich fragments.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b3038752/docs?utm_src=pdf-body-img#advanced-building-blocks-bicyclo-2-1-1-hexan-1-amine-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3038752?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Region Reliability Tier Notes

Sigma-Aldrich (Merck) Global Tier 1

High purity,

comprehensive CoA.

Listed as

"Bicyclo[2.1.1]hexan-

1-amine HCl".[7][2][3]

Enamine Ukraine/Global Tier 1

Major supplier of

"Make-on-Demand"

analogs and building

blocks. Excellent for

SAR expansion.

BLD Pharm China/Global Tier 2
Good stock availability

for bulk intermediates.

Combi-Blocks USA Tier 2

Often stocks gram-

scale quantities for

rapid delivery.

Procurement Tip: When ordering, verify the isomeric purity. While the [2.1.1] system is achiral

at the bridgehead unless substituted unsymmetrically, ensure it is not confused with the [3.1.0]

isomer (CAS 89676-80-2), which is also common.

Safety & Handling
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Handling Protocol:
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Always handle in a fume hood to avoid inhalation of dust.

Wear nitrile gloves and safety glasses.

Storage: Hygroscopic. Store at 2–8°C (refrigerated) under an inert atmosphere

(Argon/Nitrogen) to prevent caking and degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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